(3-Ethoxypropyl)(4-methoxy-4-methylpentan-2-yl)amine

• Molecular Formula: C12H27NO2
• Molecular Weight: 217.35 g/mol
• SMILES: CCOCCCNC(C)CC(C)(C)OC
• InChI: InChI=1S/C12H27NO2/c1-6-15-9-7-8-13-11(2)10-12(3,4)14-5/h11,13H,6-10H2,1-5H3
• InChIKey: IAYFXKOZZHEKNR-UHFFFAOYSA-N

(3-Ethoxypropyl)(4-methoxy-4-methylpentan-2-yl)amine – Technical Overview

(3-Ethoxypropyl)(4-methoxy-4-methylpentan-2-yl)amine (CAS 1038710-03-0) is a synthetic secondary amine with the molecular formula C₁₂H₂₇NO₂ and a molecular weight of 217.35 g/mol . It belongs to a class of hindered amine building blocks characterized by a 4-methoxy-4-methylpentan-2-yl scaffold N-substituted with various alkyl or alkoxyalkyl chains . Its structure, featuring a 3-ethoxypropyl group on the amine nitrogen, introduces specific steric and electronic properties distinct from its simpler alkyl-substituted analogs . The compound is primarily offered as a research chemical and synthetic intermediate, with a typical purity of ≥95% .

4-Methoxy-4-methylpentan-2-yl scaffold provides steric hindrance for selective reactions

3-Ethoxypropyl chain introduces a flexible ether hydrogen-bond acceptor

≥95% purity supports initial synthetic and screening workflows

Analog Substitution Limitations for (3-Ethoxypropyl)(4-methoxy-4-methylpentan-2-yl)amine

The (4-methoxy-4-methylpentan-2-yl)amine substructure represents a common scaffold shared by numerous commercially available secondary amines (e.g., N-butyl, N-pentyl, N-cyclopropylmethyl, N-(thiophen-2-ylmethyl) derivatives). However, in-class substitution is not straightforward because variations in the N-alkyl side chain significantly alter key physicochemical properties such as lipophilicity (logP), steric bulk, and hydrogen-bonding capacity . The 3-ethoxypropyl group in the target compound introduces an additional hydrogen-bond acceptor (the ether oxygen) and a specific chain length and flexibility compared to simple alkyl or cycloalkyl substituents . These differences critically influence the compound's reactivity in subsequent synthetic transformations (e.g., reductive amination, alkylation) and its performance as a probe or ligand in biochemical assays, making direct substitution without validation scientifically unreliable .

N-alkyl chain variation (butyl, pentyl, cyclopropylmethyl) alters lipophilicity and steric bulk

Ether oxygen in the 3-ethoxypropyl group adds a hydrogen-bond acceptor absent in alkyl-only analogs

Chain flexibility and length influence reactivity in reductive amination and subsequent derivatization

(3-Ethoxypropyl)(4-methoxy-4-methylpentan-2-yl)amine Comparative Evidence

Structure & Physicochemistry vs. Cyclic Ether Analog

No direct quantitative head-to-head comparison data is publicly available for this compound and its closest listed analog, (4-methoxy-4-methylpentan-2-yl)(oxolan-2-ylmethyl)amine (AV90676) . The primary differentiation lies in the N-substituent structure: the target possesses a linear 3-ethoxypropyl chain, whereas the comparator has a cyclic oxolan-2-ylmethyl group. This structural difference is expected to result in divergent molecular shapes and electronic distributions, which would lead to different reactivity and binding properties, but specific measured values for parameters such as logP, pKa, or binding affinities are not reported in the available sources.

N-Substituent Structure

Data to verify

Linear 3-ethoxypropyl (target) vs cyclic oxolan-2-ylmethyl (comparator); no quantitative comparison data.

Structural differences may influence reactivity and binding; requires project-specific validation.

No reported logP, pKa, or affinity data.

Evidence Dimension	N-Substituent Structure
Target Compound Data	3-Ethoxypropyl (linear, ether-containing chain); Molecular Formula: C12H27NO2; MW: 217.35 g/mol
Comparator Or Baseline	(4-Methoxy-4-methylpentan-2-yl)(oxolan-2-ylmethyl)amine (AV90676); Cyclic oxolan-2-ylmethyl substituent; Formula not provided
Quantified Difference	No quantitative data available
Conditions	Not applicable

Why This Matters

For procurement decisions, the distinct structural features of the 3-ethoxypropyl chain are the only documented basis for selection over a cyclic ether analog, pending project-specific experimental validation by the end user.

Synthetic Route Specificity via Reductive Amination

The reported synthetic route for (3-ethoxypropyl)(4-methoxy-4-methylpentan-2-yl)amine involves a reductive amination between 3-ethoxypropylamine and 4-methoxy-4-methylpentan-2-one under catalytic hydrogenation conditions . In contrast, the synthesis of closely related analogs, such as (butan-2-yl)(4-methoxy-4-methylpentan-2-yl)amine, often employs alternative methods like nucleophilic substitution with alkyl halides or iridium-catalyzed reactions . This difference in synthetic accessibility implies that the target compound's scalable production may rely on specific catalyst and condition optimization distinct from its analogs, although no direct comparative yield or efficiency data are publicly documented.

Synthetic Method

Data to verify

Reductive amination route (target) vs nucleophilic substitution or Ir-catalysis for analogs.

Synthetic pathway may affect impurity profile and batch consistency; not quantified.

No comparative yield or purity data available.

Evidence Dimension	Preferred Synthetic Methodology
Target Compound Data	Reductive amination between 3-ethoxypropylamine and 4-methoxy-4-methylpentan-2-one under catalytic hydrogenation
Comparator Or Baseline	Nucleophilic substitution or iridium-catalyzed coupling for (butan-2-yl) and similar alkyl analogs
Quantified Difference	No quantitative yield or purity comparison available
Conditions	Not applicable

Why This Matters

Procurement scientists should note that the specific synthetic pathway may affect the impurity profile and batch-to-batch consistency compared to analogs made via different routes, though this cannot be quantified from available data.

Purity Specification Baseline

The target compound is commercially offered with a purity specification of ≥95% . No purity specifications are publicly listed for the closest analogs such as (4-methoxy-4-methylpentan-2-yl)(oxolan-2-ylmethyl)amine or (butan-2-yl)(4-methoxy-4-methylpentan-2-yl)amine from the same supplier, preventing a direct comparison . The availability of a defined purity baseline is a necessary, though not differentiating, quality attribute for procurement.

Purity Baseline

Specification review

≥95% (target) vs purity not listed for closest analogs.

Provides minimum quality threshold for initial screening; not a differentiator.

Analytical method not specified.

Evidence Dimension	Commercial Purity
Target Compound Data	≥95% (HPLC or equivalent not specified by vendor)
Comparator Or Baseline	Not available for closest listed analogs
Quantified Difference	Not calculable
Conditions	Not applicable

Why This Matters

A stated purity of ≥95% provides a minimum quality threshold for initial screening, but the lack of comparator data means it cannot serve as a differentiation point.

Molecular Weight & Heteroatom Differences vs. Unsubstituted Analogs

Compared to the simplest analog, 4-methoxy-4-methylpentan-2-amine (CAS 79090-59-8, MW 131.22 g/mol, C₇H₁₇NO) , the target compound (MW 217.35 g/mol, C₁₂H₂₇NO₂) has an 86.13 g/mol higher molecular weight and one additional oxygen atom. This increases both its hydrogen-bonding capacity and lipophilic surface area, which are expected to influence its retention time in reversed-phase chromatography, a property often correlated with biological membrane permeability and protein binding. However, no measured logP, logD, or chromatographic retention data are available in the public domain.

MW & Heteroatoms

Class-level inference

MW 217.35, 2 O (target) vs MW 131.22, 1 O (parent amine); +86.13 Da, +1 H-bond acceptor.

Expected to increase lipophilicity and polarity; no measured logP or chromatographic data.

Qualitative class-level inference.

Evidence Dimension	Molecular Weight and Heteroatom Count
Target Compound Data	MW 217.35 g/mol; Formula C₁₂H₂₇NO₂ (2 oxygen atoms)
Comparator Or Baseline	4-Methoxy-4-methylpentan-2-amine (CAS 79090-59-8): MW 131.22 g/mol; Formula C₇H₁₇NO (1 oxygen atom)
Quantified Difference	MW difference: +86.13 g/mol; Oxygen count: +1
Conditions	Not applicable

Why This Matters

The significant increase in molecular weight and hydrogen-bond acceptor count suggests the target compound will have different physicochemical properties than the unsubstituted primary amine scaffold, but without measured data, this remains a qualitative class-level inference.

Application Scenarios for (3-Ethoxypropyl)(4-methoxy-4-methylpentan-2-yl)amine

Specialized Building Block for Hindered Amine Library Synthesis

The compound serves as a sterically hindered secondary amine building block, where the 3-ethoxypropyl group introduces a flexible chain with ether functionality. This is useful in combinatorial library synthesis aiming to explore structure-activity relationships (SAR) around the (4-methoxy-4-methylpentan-2-yl)amine scaffold . The reported reductive amination route from 4-methoxy-4-methylpentan-2-one suggests the compound can be further modified via N-alkylation or acylation reactions .

Physicochemical Probe for Lipophilicity Optimization

Given the higher molecular weight and additional oxygen atom compared to the parent 4-methoxy-4-methylpentan-2-amine, this compound is a candidate for modulating logP and solubility in lead optimization campaigns. Procurement for early-stage medicinal chemistry programs is suitable when seeking to increase overall molecular complexity and polarity in a congeneric series .

Reference Standard for Analytical Method Development

With a defined commercial purity of ≥95%, the compound can be employed as a reference standard for developing HPLC or LC-MS analytical methods aimed at detecting and quantifying this specific scaffold in reaction mixtures or biological matrices. This application is supported only by the vendor-provided purity specification .

Application

Selection Property

Validation Focus

Hindered amine library synthesis

Steric & electronic N-substituent profile

Reaction compatibility & SAR expansion

Lead optimization probe

Lipophilicity modulation potential

Experimental logP/solubility determination

Analytical reference standard

Defined purity baseline

Method specificity & quantification accuracy